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Compound of Interest

Compound Name: 2-(3-Mercaptophenyl)acetic acid

Cat. No.: B013651 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-(3-Mercaptophenyl)acetic acid. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Hazard Identification and Risk Assessment
2-(3-Mercaptophenyl)acetic acid is a hazardous substance that requires careful handling.

The primary risks are associated with its irritant properties and strong, unpleasant odor

characteristic of mercaptans.

GHS Hazard Classification:[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)
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Hazard GHS Classification Signal Word Hazard Statement

Skin Irritation Category 2 Warning
H315: Causes skin

irritation[1]

Eye Irritation Category 2 Warning
H319: Causes serious

eye irritation[1]

Respiratory Irritation Category 3 Warning
H335: May cause

respiratory irritation[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks of exposure. The following table

summarizes the required and recommended PPE for handling this compound.
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Body Part PPE Item
Specification and
Rationale

Hands Chemical-Resistant Gloves

Nitrile or Neoprene gloves are

recommended. While specific

data for 2-(3-

Mercaptophenyl)acetic acid is

limited, these materials offer

good resistance to a range of

organic chemicals, including

acids. Always check gloves for

integrity before use.

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

mandatory to protect against

splashes. A face shield should

be worn over the goggles

when handling larger

quantities or when there is a

significant risk of splashing.

Body Laboratory Coat

A standard laboratory coat

should be worn to protect

against minor spills and

contamination of personal

clothing.

Respiratory Fume Hood / Respirator

All handling of 2-(3-

Mercaptophenyl)acetic acid

must be conducted in a

certified chemical fume hood

to control inhalation of vapors

and its strong odor. For

situations where a fume hood

is not available or in case of a

spill, a NIOSH-approved

respirator with an organic

vapor/acid gas (OV/AG)

cartridge is required.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.envirosafetyproducts.com/collections/filters-cartridges
https://learn.gemplers.com/post/selecting-the-right-reusable-respirator-cartridge-filter
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the safe handling of 2-(3-Mercaptophenyl)acetic acid from

preparation to immediate post-handling procedures.
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Figure 1. Workflow for safe handling of 2-(3-Mercaptophenyl)acetic acid.
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Step 1: Preparation

Verify Fume Hood: Ensure the chemical fume hood is operational and the airflow is

adequate.

Gather Materials: Assemble all necessary equipment, chemicals, and waste containers

within the fume hood to minimize movement in and out of the containment area.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Step 2: Handling

Weighing: Carefully weigh the solid 2-(3-Mercaptophenyl)acetic acid within the fume hood.

Experimental Work: Conduct all subsequent experimental steps, such as dissolution and

reaction, within the fume hood to contain any vapors or dust.

Step 3: Cleanup

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with the chemical.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination, and wash

hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 2-(3-Mercaptophenyl)acetic acid and associated waste is crucial to

prevent environmental contamination and ensure laboratory safety.

Waste Segregation and Collection:

Solid Waste: Unused 2-(3-Mercaptophenyl)acetic acid and any contaminated solid

materials (e.g., weighing paper, contaminated gloves) should be placed in a designated,

sealed, and clearly labeled hazardous waste container for solid organic waste.

Liquid Waste: Solutions containing 2-(3-Mercaptophenyl)acetic acid should be collected in

a separate, sealed, and labeled hazardous waste container for organic liquid waste. Do not
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mix with incompatible waste streams.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2-(3-Mercaptophenyl)acetic acid".

Waste containers should be stored in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Final Disposal:

Follow your institution's Environmental Health and Safety (EHS) guidelines for the final

disposal of hazardous chemical waste. Arrange for a pickup by trained EHS personnel.

Never dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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